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L-alpha-amino acids
L-α-Amino acids are a class of amino acids that possess an α-carbon atom bonded to the amine group (NH₂) and the carboxylic acid group (COOH), with the hydrogen atom and the side chain (R-group) attached to the same carbon. These amino acids play crucial roles in biological processes, particularly as building blocks for proteins. The L-stereoisomer is the most common form found in natural proteins, whereas D-α-amino acids are less prevalent but still occur in certain peptide structures.
The α-carbon of L-α-amino acids is asymmetric (except glycine), meaning it can exist in two enantiomeric forms—L and D. However, only the L-forms are incorporated into polypeptides by living organisms through a process known as protein synthesis. Each L-α-amino acid has unique properties determined by its side chain (R-group), which influences its solubility, acidity, basicity, and reactivity.
Common applications of L-α-amino acids include pharmaceuticals, food additives, nutritional supplements, and as building blocks in the development of synthetic peptides. Their high purity and well-defined structure make them essential components in various biochemical research and industrial processes.
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Bioavailability Enhancement of Ofloxacin in Pharmaceutical FormulationsBioavailability Enhancement of Ofloxacin in Pharmaceutical Formulations Introduction to Bioavailability Enhancement Ofloxacin, a fluoroquinolone antibiotic, is widely used for treating bacterial infections due to its broad spectrum and potent activity. However, like many hydrophobic drugs, Ofloxacin faces challenges in achieving optimal bioavailability when administered orally. This article...
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2-Nitro-3-pentanol Cas No: 20575-40-0 -
